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Compound of Interest

Compound Name: (R)-4-Octanol

cat. No.: B12673692

An In-depth Technical Guide on (R)-4-Octanol: Molecular Weight and Formula

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical entities is
paramount. This document provides a concise technical overview of the molecular formula and
molecular weight of (R)-4-Octanol.

Molecular Properties of (R)-4-Octanol

(R)-4-Octanol is a secondary alcohol. The molecular formula and molecular weight are
foundational data points for a wide range of applications, including stoichiometry, solution
preparation, and analytical characterization.

Property Value

Molecular Formula CsHi1sO[1][2][3]1[4][5]
Molecular Weight 130.23 g/mol [1][2][5]
Monoisotopic Mass 130.135765193 Da[1][2]

Note: The molecular weight may be cited as 130.2279 g/mol in some sources.[3][4]

Determination of Molecular Weight

The molecular weight of a compound is derived from its molecular formula by summing the
atomic weights of its constituent atoms. The diagram below illustrates the logical workflow for
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calculating the molecular weight of (R)-4-Octanol based on its elemental composition.

Elemental Composition of (R)-4-Octanol Molecular Weight Calculation
Carbon (C) Hydrogen (H) Oxygen (O) Molecular Formula:
Atomic Weight: ~12.011 u Atomic Weight: ~1.008 u Atomic Weight: ~15.999 u CeH1s0
i ' ;
y v v Vo
( Carbon Contribution

18 x 1.008 = 18.144

Hydrogen Contribution
1 x15.999 = 15.999

Oxygen Contribution
(8x12.011 = 96.088

Total Molecular Weight
96.088 + 18.144 + 15.999
=130.231 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow for (R)-4-Octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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